Cas no 106165-42-8 (Benzenemethanol,4-chloro-a-cyclohexyl-)

• Product Name: Benzenemethanol,4-chloro-a-cyclohexyl-
• CAS No: 106165-42-8
• MF: C₁₃H₁₇ClO
• MW: 224.726483106613
• MDL: MFCD01734779
• CID: 152296
• PubChem ID: 3064998
• Update Time: 2025-04-19

Benzenemethanol,4-chloro-a-cyclohexyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,4-chloro-a-cyclohexyl-
• (4-chlorophenyl)-cyclohexylmethanol
• α-Cyclohexyl-4-chlorobenzenemethanol
• Α-CYCLOHEXYL-P-CHLOROBENZYL ALCOHOL
• (+-)-Hydroxy-cyclohexyl-(4-chlor-phenyl)-methan
• (4-chlorophenyl)cyclohexylmethanol
• (4-chloro-phenyl)-cyclohexyl-methanol
• (4-Chlor-phenyl)-cyclohexyl-methanol
• AC1MI8ZX
• BRN 3274625
• cyclohexyl(4-chlorophenyl)methanol
• cyclohexyl-(p-chlorophenyl)-methanol
• LS-56893
• 4-Chloro-α-cyclohexylbenzenemethanol
• (4-CHLOROPHENYL)(CYCLOHEXYL)METHANOL
• α-(p-Chlorophenyl)cyclohexanemethanol
• alpha-Cyclohexyl-p-chlorobenzyl alcohol
• 106165-42-8
• DTXSID60909944
• Cyclohexanemethanol, alpha-(p-chlorophenyl)-
• Cyclohexyl (4-chlorophenyl)methanol
• 4-06-00-03933 (Beilstein Handbook Reference)
• alpha-(p-Chlorophenyl)cyclohexanemethanol

• MDL： MFCD01734779
• Inchi： 1S/C13H17ClO/c14-12-8-6-11(7-9-12)13(15)10-4-2-1-3-5-10/h6-10,13,15H,1-5H2
• InChI Key： UWCWPJZIKQCZIM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1CCCCC1)O

Computed Properties

• Exact Mass: 224.09691
• Monoisotopic Mass: 224.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.152
• Boiling Point: 340°Cat760mmHg
• Flash Point: 159.4°C
• Refractive Index: 1.562
• PSA: 20.23
• LogP: 3.95370